Cas no 2228001-53-2 (rac-5-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentylformamido}hexanoic acid)
rac-5-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentylformamido}hexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-5-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentylformamido}hexanoic acid
- 2228001-53-2
- rac-5-{[(1R,2S)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl]formamido}hexanoic acid
- EN300-1512294
-
- Inchi: 1S/C28H34N2O5/c1-18(8-6-15-26(31)32)30-27(33)20-14-7-9-19(20)16-29-28(34)35-17-25-23-12-4-2-10-21(23)22-11-3-5-13-24(22)25/h2-5,10-13,18-20,25H,6-9,14-17H2,1H3,(H,29,34)(H,30,33)(H,31,32)/t18?,19-,20-/m1/s1
- InChI Key: PSZNDKOONJLWLR-FXJNCMGBSA-N
- SMILES: O=C([C@@H]1CCC[C@@H]1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C)CCCC(=O)O
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 721
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 105Ų
rac-5-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentylformamido}hexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1512294-1.0g |
rac-5-{[(1R,2S)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl]formamido}hexanoic acid |
2228001-53-2 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1512294-50mg |
rac-5-{[(1R,2S)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl]formamido}hexanoic acid |
2228001-53-2 | 50mg |
$1709.0 | 2023-09-27 | ||
| Enamine | EN300-1512294-100mg |
rac-5-{[(1R,2S)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl]formamido}hexanoic acid |
2228001-53-2 | 100mg |
$1791.0 | 2023-09-27 | ||
| Enamine | EN300-1512294-250mg |
rac-5-{[(1R,2S)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl]formamido}hexanoic acid |
2228001-53-2 | 250mg |
$1872.0 | 2023-09-27 | ||
| Enamine | EN300-1512294-500mg |
rac-5-{[(1R,2S)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl]formamido}hexanoic acid |
2228001-53-2 | 500mg |
$1954.0 | 2023-09-27 | ||
| Enamine | EN300-1512294-1000mg |
rac-5-{[(1R,2S)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl]formamido}hexanoic acid |
2228001-53-2 | 1000mg |
$2035.0 | 2023-09-27 | ||
| Enamine | EN300-1512294-2500mg |
rac-5-{[(1R,2S)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl]formamido}hexanoic acid |
2228001-53-2 | 2500mg |
$3988.0 | 2023-09-27 | ||
| Enamine | EN300-1512294-5000mg |
rac-5-{[(1R,2S)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl]formamido}hexanoic acid |
2228001-53-2 | 5000mg |
$5900.0 | 2023-09-27 | ||
| Enamine | EN300-1512294-10000mg |
rac-5-{[(1R,2S)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl]formamido}hexanoic acid |
2228001-53-2 | 10000mg |
$8749.0 | 2023-09-27 |
rac-5-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentylformamido}hexanoic acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on rac-5-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentylformamido}hexanoic acid
Rac-5-{(1R,2S)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentylformamido}hexanoic Acid: A Comprehensive Overview
Rac-5-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentylformamido}hexanoic acid, with the CAS number 2228001-53-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biotechnology. This compound is notable for its intricate stereochemistry and its potential applications in drug discovery and development. The molecule's structure incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is widely used as a protecting group in peptide synthesis, along with a cyclopentane ring and a hexanoic acid moiety. These structural features contribute to its unique properties and functionalities.
The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry to achieve the desired (1R,2S) configuration. The Fmoc group plays a crucial role in protecting the amine during the synthesis, ensuring the stability and specificity of the molecule. Recent advancements in asymmetric synthesis techniques have enabled researchers to efficiently construct the chiral centers in this compound, making it more accessible for further studies. The incorporation of the Fmoc group also facilitates its use in peptide coupling reactions, where it can act as a temporary protecting group before being cleaved under specific conditions.
One of the most promising applications of this compound lies in its potential as a building block for peptide-based drugs. The presence of the Fmoc group allows for controlled deprotection during peptide synthesis, enabling the construction of complex peptide sequences with high precision. Additionally, the cyclopentane ring introduces rigidity into the molecule, which can enhance its binding affinity to target proteins. Recent studies have demonstrated that analogs of this compound exhibit potent activity against various therapeutic targets, including enzymes involved in cancer and inflammatory diseases.
The hexanoic acid moiety at the terminus of the molecule adds hydrophilicity, which can improve the solubility and bioavailability of the compound. This feature is particularly advantageous in drug design, where balancing hydrophobicity and hydrophilicity is critical for achieving optimal pharmacokinetic properties. Researchers have also explored the use of this compound as a precursor for other bioactive molecules, leveraging its structural versatility to create novel compounds with enhanced therapeutic potential.
In terms of stereochemistry, the (1R,2S) configuration is essential for maintaining the molecule's biological activity. Stereoisomers can exhibit vastly different pharmacological profiles due to their distinct spatial arrangements, making stereocontrol a critical aspect of this compound's synthesis and application. Recent advancements in chiral resolution techniques have allowed for the efficient separation and characterization of enantiomers, further enhancing our understanding of this compound's stereochemical properties.
The integration of computational chemistry tools has also played a pivotal role in advancing our knowledge of this compound's behavior at the molecular level. Molecular docking studies have provided insights into how this compound interacts with target proteins, revealing key binding motifs that can guide further optimization efforts. Furthermore, dynamic simulations have shed light on the conformational flexibility of the molecule, which is crucial for understanding its binding kinetics and thermodynamics.
Looking ahead, ongoing research aims to explore new synthetic pathways for this compound that are more environmentally friendly and cost-effective. Green chemistry principles are increasingly being incorporated into organic synthesis to minimize waste and reduce environmental impact. Additionally, efforts are underway to investigate the scalability of current synthetic methods to meet growing demand from both academic and industrial sectors.
In conclusion, rac-5-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentylformamido}hexanoic acid represents a cutting-edge molecule with significant potential in drug discovery and development. Its unique structure, combined with advancements in synthetic methodologies and computational tools, positions it as a valuable asset in modern medicinal chemistry research.
2228001-53-2 (rac-5-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentylformamido}hexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)